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Compound of Interest

Compound Name: Strontium arsenite

CAS No.: 116035-04-2

Cat. No.: B1168252

Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical guide on strontium arsenite. This paper will

delve into the compound's identifiers, physicochemical properties, and toxicological profile,

presenting available data in a structured format for clarity and ease of comparison. While

specific experimental protocols for strontium arsenite are not extensively documented in

publicly available literature, this guide includes generalized methodologies for relevant

analytical procedures and illustrates the toxicological mechanisms associated with arsenite

compounds.

Chemical Identity and Identifiers
Strontium arsenite is an inorganic chemical compound with the CAS number 91724-16-2.[1]

[2][3][4][5] It is crucial to distinguish strontium arsenite from the more commonly referenced

strontium arsenate (CAS No. 13464-68-1).[6] Strontium arsenite is recognized as a

hazardous substance and a confirmed human carcinogen.[3][7]

A summary of the key identifiers for strontium arsenite is provided in the table below.
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Identifier Value

CAS Number 91724-16-2[1][2][3][4][5]

Molecular Formula As₂O₄Sr[3] or Sr(AsO₂)₂

Molecular Weight 301.46 g/mol [1][5]

IUPAC Name tristrontium;diarsorite[4]

PubChem CID 21124621[3][4], 167445[1]

InChI
InChI=1S/2AsO3.3Sr/c22-1(3)4;;;/q2-3;3*+2[3]

[4]

Canonical SMILES
[O-]--INVALID-LINK--[O-].[O-]--INVALID-LINK--

[O-].[Sr+2].[Sr+2].[Sr+2][3]

Synonyms
Strontium arsenite (Sr(As2O4)), Arsenious acid,

strontium salt[1][3][4]

Physicochemical Properties
Strontium arsenite is characterized as a white, odorless powder.[1][8] It exhibits slight

solubility in water and alcohol, while being soluble in diluted acids.[1][3][8] The compound

possesses weak oxidizing and reducing properties.[2][3] Upon heating to decomposition, it is

known to emit toxic fumes of arsenic.[3]

Property Value

Physical State Solid, white powder[1][3]

Odor Odorless[8]

Solubility
Slightly soluble in water and alcohol; Soluble in

diluted acids[1][3][8]

Reactivity Weak oxidizing or reducing powers[2][3]

Toxicological Profile
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Strontium arsenite is classified as a highly toxic substance and a confirmed human

carcinogen.[3][7] Exposure can occur through inhalation, ingestion, or skin absorption.[7]

Acute Effects:

Irritation and burns to the skin and eyes.[7]

Irritation of the nose, throat, and lungs upon inhalation.[7]

High or repeated exposure can lead to loss of appetite, nausea, vomiting, diarrhea, and

abdominal pain.[7]

Chronic Effects:

Carcinogenicity: Strontium arsenite is recognized as a human carcinogen, with links to

lung, bladder, and skin cancer.[7]

Organ Damage: Long-term exposure may result in damage to the liver and kidneys.[7]

Systemic Effects: The compound can adversely affect the heart, bone marrow, blood cells,

and the nervous system, potentially causing numbness and weakness in the extremities.[7]

Other Effects: Hoarseness and damage to the nasal septum have also been reported with

prolonged exposure.[7]

Experimental Protocols
Detailed experimental protocols specifically for the synthesis and biological testing of

strontium arsenite are scarce in the available literature. However, general methodologies for

the preparation of arsenite salts and the analytical determination of arsenic species are well-

established.

General Synthesis of Metal Arsenites
The synthesis of metal arsenites can often be achieved through precipitation reactions in an

aqueous solution. A generalized procedure involves reacting a soluble strontium salt with a

solution of an alkali metal arsenite or by carefully neutralizing a solution of arsenious acid with
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a strontium base. For instance, some arsenite salts can be prepared from an aqueous solution

of arsenic trioxide (As₂O₃).[9]

A potential, though not specifically documented for strontium arsenite, laboratory-scale

synthesis could involve the following conceptual steps:

Preparation of an Arsenite Solution: Dissolving arsenic trioxide in a solution of a strong base

like sodium hydroxide to form sodium arsenite.

Precipitation: Adding a soluble strontium salt, such as strontium nitrate or strontium chloride,

to the sodium arsenite solution.

Isolation: The resulting strontium arsenite precipitate would then be isolated by filtration.

Purification: Washing the precipitate with deionized water to remove any soluble impurities,

followed by drying.

Analytical Determination of Arsenic Species
The speciation of arsenic, distinguishing between arsenite (As(III)) and arsenate (As(V)), is

critical in toxicological and environmental studies. A common and highly sensitive method for

this is High-Performance Liquid Chromatography (HPLC) coupled with Inductively Coupled

Plasma Mass Spectrometry (ICP-MS).

Methodology:

Sample Preparation: Aqueous samples containing arsenic are filtered and appropriately

diluted. Solid samples require acid digestion to bring the arsenic into solution, though this

may alter the original speciation.

Chromatographic Separation: An aliquot of the prepared sample is injected into an HPLC

system equipped with an anion-exchange column. A mobile phase with a specific pH and

ionic strength is used to separate arsenite and arsenate based on their different charges.

Detection and Quantification: The eluent from the HPLC is introduced into an ICP-MS. The

ICP-MS detects and quantifies the arsenic isotopes, allowing for the determination of the

concentration of each arsenic species.
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Visualizations
Cellular Toxicity Pathway of Arsenite
The following diagram illustrates the generalized signaling pathways involved in arsenite-

induced cellular toxicity. Arsenite can enter the cell and induce the production of reactive

oxygen species (ROS), leading to oxidative stress, DNA damage, and apoptosis.
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Cellular Toxicity Pathway of Arsenite
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Caption: Generalized pathway of arsenite-induced cellular toxicity.
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Experimental Workflow for Arsenic Speciation Analysis
This diagram outlines the typical workflow for the analytical determination of arsenic species

using HPLC-ICP-MS.
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Caption: Experimental workflow for arsenic speciation analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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